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Compound of Interest

Compound Name: SLC26A3-IN-2

Cat. No.: B10857102

Essential Safety and Handling Guide for SLC26A3-
IN-2

This guide provides immediate and essential safety and logistical information for researchers,
scientists, and drug development professionals handling SLC26A3-IN-2. The following
procedures are based on standard laboratory safety protocols for handling research-grade
chemical compounds where a specific Safety Data Sheet (SDS) is not available.

Compound Information

Property Value

Chemical Name SLC26A3-IN-2
Synonyms Not specified

CAS Number 950348-60-4[1]
Molecular Formula C19H13CIN202S[1]
Molecular Weight 368.84 g/mol [1]
Physical Appearance Solid[1]

Storage Conditions -20°C[1]

Personal Protective Equipment (PPE)
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Given that specific hazard data for SLC26A3-IN-2 is not available, it is crucial to handle this
compound as potentially hazardous. The following PPE is mandatory at all times:

o Eye Protection: Wear chemical safety goggles or a face shield to protect against accidental
splashes or dust generation.

» Hand Protection: Use chemically resistant gloves (e.g., nitrile) appropriate for handling solid
compounds. Inspect gloves for any tears or punctures before use and change them
frequently.

o Body Protection: A lab coat or other protective clothing must be worn to prevent skin contact.

o Respiratory Protection: If there is a risk of generating dust or aerosols, a properly fitted
respirator (e.g., N95 or higher) should be used in a well-ventilated area or a fume hood.

Operational Plan: Handling and Storage

2.1. Engineering Controls:

 All work involving weighing, dissolving, or transferring SLC26A3-IN-2 should be performed in
a certified chemical fume hood to minimize inhalation exposure.

e Ensure a safety shower and eyewash station are readily accessible in the laboratory.
2.2. Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is worn correctly. Clear the
workspace of any unnecessary items.

e Weighing: If weighing the solid compound, do so on a tared weigh paper or in a suitable
container within a fume hood to control dust.

e Dissolving: When preparing solutions, add the solid SLC26A3-IN-2 to the solvent slowly.
e Spill Management:

o Minor Spills (Solid): In case of a small spill of the solid material, carefully sweep it up with
absorbent paper, avoiding dust generation. Place the waste in a sealed container for
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disposal.

o Minor Spills (Liquid): For small liquid spills, absorb with an inert material (e.g., vermiculite,
sand) and place in a sealed container for disposal.

o Major Spills: In the event of a large spill, evacuate the area and follow your institution's
emergency procedures.

e Hygiene: After handling, wash hands thoroughly with soap and water. Do not eat, drink, or
smoke in the laboratory.

2.3. Storage:
o Store SLC26A3-IN-2 in a tightly sealed container in a freezer at -20°C as recommended.[1]
e The storage area should be dry and well-ventilated.

» Label the container clearly with the compound name, concentration (if in solution), and date.

Disposal Plan

All waste containing SLC26A3-IN-2, including empty containers, contaminated PPE, and spill
cleanup materials, must be treated as chemical waste.

e Solid Waste: Collect solid waste in a clearly labeled, sealed container.
e Liquid Waste: Collect liquid waste in a compatible, labeled, and sealed waste container.

o Disposal Route: Dispose of all waste in accordance with local, state, and federal regulations.
Consult your institution's Environmental Health and Safety (EHS) office for specific guidance
on chemical waste disposal. Do not dispose of SLC26A3-IN-2 down the drain.

Experimental Workflow and Signhaling Context

SLC26A3, also known as Down-regulated in adenoma (DRA), is a chloride-bicarbonate
exchanger crucial for ion homeostasis in the gastrointestinal tract.[2] SLC26A3-IN-2 is an
inhibitor of this protein.[1] The following diagrams illustrate a general workflow for studying the
effects of this inhibitor and its place within the context of SLC26A3 function.
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Experimental Workflow for SLC26A3-IN-2

Preparation

Prepare SLC26A3-IN-2 Stock Solution Culture Intestinal Epithelial Cells

Treatment

Treat Cells with SLC26A3-IN-2

Assay

Measure lon Exchange Activity Analyze Downstream Effects (e.g., pH, cell viability)

Data Analysis

Analyze and Interpret Data

Role of SLC26A3 and its Inhibition

Apical Membrane of Intestinal Epithelial Cell

SLC26A3 (DRA) Bicarbonate (HCOs™) Efflux

Chloride (CI) Influx

SLC26A3-IN-2

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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